1-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-8-ol

• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 1-(2,4,6-trimethylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-8-ol
• InChI: InChI=1S/C18H21NO3S/c1-12-10-13(2)18(14(3)11-12)23(21,22)19-9-5-7-15-6-4-8-16(20)17(15)19/h4,6,8,10-11,20H,5,7,9H2,1-3H3
• InChI Key: JLCZNZRAFBPIPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCC3=C2C(=CC=C3)O)C

Description

1-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-8-ol is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a tetrahydroquinoline core, which is a common motif in many biologically active molecules, and a 2,4,6-trimethylbenzenesulfonyl group, which can influence its chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-8-ol typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the sulfonylation of a tetrahydroquinoline derivative with 2,4,6-trimethylbenzenesulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve optimizing the reaction conditions to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-8-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or aldehyde using reagents such as PCC (Pyridinium chlorochromate) or DMP (Dess-Martin periodinane).

Reduction: The sulfonyl group can be reduced to a thiol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, depending on the substituents present.

Common Reagents and Conditions

Oxidation: PCC, DMP

Reduction: LiAlH4

Substitution: Nitration (HNO3/H2SO4), Halogenation (Br2/FeBr3)

Major Products

Oxidation: Ketones or aldehydes

Reduction: Thiols

Substitution: Nitro or halogenated derivatives

Scientific Research Applications

1-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-8-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Mechanism of Action

The mechanism of action of 1-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-8-ol is not fully understood. it is believed to interact with various molecular targets through its sulfonyl and hydroxyl groups. These interactions can influence biological pathways, potentially leading to antimicrobial or other bioactive effects .

Comparison with Similar Compounds

Similar Compounds

2,4,6-Trimethylbenzenesulfonyl chloride: Used in similar synthetic applications.

Tetrahydroquinoline derivatives: Commonly found in biologically active molecules.

Uniqueness

1-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-8-ol is unique due to the combination of its tetrahydroquinoline core and the 2,4,6-trimethylbenzenesulfonyl group. This combination imparts distinct chemical and biological properties that are not commonly found in other compounds .